[2-(4-tert-Butylphenoxy)-1-cyclopropylethyl]-amine hydrochloride

• IUPAC Name: 2-(4-tert-butylphenoxy)-1-cyclopropylethanamine;hydrochloride
• InChI: InChI=1S/C15H23NO.ClH/c1-15(2,3)12-6-8-13(9-7-12)17-10-14(16)11-4-5-11;/h6-9,11,14H,4-5,10,16H2,1-3H3;1H
• InChI Key: HDSOZKOUGKXLGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(C2CC2)N.Cl
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol

Description

“[2-(4-tert-Butylphenoxy)-1-cyclopropylethyl]-amine hydrochloride” is a chemical compound that has gained significant attention in various scientific communities. It has the molecular formula C₁₅H₂₄ClNO.

Scientific Research Applications

Chemoselective Tert-Butyloxycarbonylation

The use of tert-butoxycarbonylation reagents, such as 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI), for aromatic and aliphatic amine hydrochlorides and phenols is an important area of research. This process is notable for its high yield and mild conditions, demonstrating the utility of these compounds in organic synthesis (Ouchi et al., 2002).

Zinc Complex Chemistry

The synthesis and exploration of zinc complexes, involving ligands derived from tert-butylphenols, is another significant area of research. These complexes have been studied for their coordination behavior and potential applications in various chemical processes (Trösch & Vahrenkamp, 2001).

Electronic Structure Studies

Investigations into the electronic structures of metal complexes containing tert-butylphenol derivatives provide insights into the oxidation states and ligand behaviors in transition metal complexes. Such studies are crucial for understanding the fundamental aspects of inorganic chemistry (Chaudhuri et al., 2001).

Copolymerization Catalysts

Tert-butylphenol derivatives have been used in catalysts for the copolymerization of cyclohexene oxide and carbon dioxide. This research is relevant for developing new materials and understanding polymerization processes (Devaine-Pressing et al., 2015).

Phenol and Aniline Oxidations

The catalytic oxidation of phenols and anilines using tert-butylperoxy radicals is an area of interest in organic chemistry. This research has implications for the synthesis and modification of organic compounds (Ratnikov et al., 2011).

Zirconium Complexes

The synthesis and hydrolytic stability of zirconium complexes involving amino(polyphenolic) ligands, such as tert-butylphenols, have been studied. These complexes are relevant for their stability in various chemical environments (Chartres et al., 2007).

Cycloaddition Reactions

The use of tert-butylphenol derivatives in cycloaddition reactions, such as the [4 + 2] cycloaddition of 1-Dimethylamino-3-tert-Butyldimethylsiloxy-1,3-Butadiene with Methyl Acrylate, is a significant area of research in synthetic organic chemistry (Kozmin et al., 2003).

Proton-Coupled Electron Transfer

Research into the proton-coupled electron transfer in hydrogen-bonded phenols, which includes tert-butylphenol derivatives, is essential for understanding reaction mechanisms in organic chemistry (Rhile & Mayer, 2004).

Boron Complexes in Biological Studies

The synthesis and biological evaluation of boron complexes with amine-bis(phenolate) ligands, including those derived from tert-butylphenols, have been explored for their potential biological activities (Kilic et al., 2020).

Safety and Hazards

This compound is classified as an irritant. It’s important to handle it with appropriate safety measures to avoid skin and eye contact. Always use personal protective equipment and ensure adequate ventilation when handling this compound.